molecular formula C14H16N2O3 B2716234 4-butyryl-N-(2-furylmethyl)-1H-pyrrole-2-carboxamide CAS No. 478259-64-2

4-butyryl-N-(2-furylmethyl)-1H-pyrrole-2-carboxamide

Cat. No. B2716234
CAS RN: 478259-64-2
M. Wt: 260.293
InChI Key: KLHQMDIXJAJXCI-UHFFFAOYSA-N
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Description

“4-butyryl-N-(2-furylmethyl)-1H-pyrrole-2-carboxamide” is a chemical compound with the molecular formula C14H16N2O3 . Its average mass is 260.288 Da and its monoisotopic mass is 260.116089 Da .


Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C14H16N2O3 . For more detailed structural information, such as a 3D model or a canonical SMILES representation, specialized chemical databases or software would be needed.

Scientific Research Applications

Substrate Controlled Regioselective Bromination

  • Researchers have explored the regioselective bromination of pyrroles, such as 4-butyryl-N-(2-furylmethyl)-1H-pyrrole-2-carboxamide, revealing insights into the bromination process. This study highlights the substrate-controlled regioselectivity in pyrrole derivatives, providing a pathway for the synthesis of 5-brominated species as predominant products (Gao et al., 2018).

Synthesis and Properties of Polyamides

  • A study on the synthesis and properties of polyamides based on various chemical compounds, including derivatives of pyrrole, has been conducted. This research offers insights into the creation of noncrystalline, soluble polyamides with high thermal stability, expanding the applications in material science (Hsiao et al., 2000).

Aromatic Polyamides Synthesis

  • Another significant study focused on the synthesis and characterization of aromatic polyamides. These polyamides, derived from compounds related to pyrrole-2-carboxamide, exhibit remarkable solubility and thermal properties, which are crucial for advanced material applications (Yang et al., 1999).

Oxidative Cyclization in Organic Chemistry

  • A research paper discusses the oxidative cyclization of certain nitriles with unsaturated amides, a process relevant to the synthesis of 4-cyano-2,3-dihydrofuran-3-carboxamides. This study provides a deeper understanding of the mechanisms involved in creating specific carboxamide derivatives (Burgaz et al., 2007).

Catalysis in Heterocyclic Compound Synthesis

  • Research on the use of bimetallic composite catalysts for the synthesis of arylated furans and thiophenes demonstrates the role of carboxamides in facilitating these reactions. This study underscores the importance of such compounds in developing efficient synthesis methods for heterobiaryl compounds (Bumagin et al., 2019).

properties

IUPAC Name

4-butanoyl-N-(furan-2-ylmethyl)-1H-pyrrole-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16N2O3/c1-2-4-13(17)10-7-12(15-8-10)14(18)16-9-11-5-3-6-19-11/h3,5-8,15H,2,4,9H2,1H3,(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KLHQMDIXJAJXCI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(=O)C1=CNC(=C1)C(=O)NCC2=CC=CO2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-butyryl-N-(2-furylmethyl)-1H-pyrrole-2-carboxamide

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